Cas no 27258-17-9 (4-Fluorophenylacetonitrile)

• Product Name: 4-Fluorophenylacetonitrile
• CAS No: 27258-17-9
• MF: C₃H₂Cl₂N₂
• MW: 136.967378139496
• CID: 6963602
• PubChem ID: 519196
• Update Time: 2025-06-17

4-Fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 27258-17-9
• 3,4-dichloro-1H-pyrazole
• CHUPRLGXGZETTE-UHFFFAOYSA-N
• SCHEMBL4329176
• SCHEMBL21737656
• 4-Fluorophenylacetonitrile

• Inchi： 1S/C3H2Cl2N2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
• InChI Key： CHUPRLGXGZETTE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1)Cl

Computed Properties

• Exact Mass: 135.9595035Da
• Monoisotopic Mass: 135.9595035Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.7Ų